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Compound of Interest

Compound Name: Solasurine

Cat. No.: B12102565 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Initial searches for "Solasurine" yielded no results. This guide proceeds under the

assumption that the intended compound of interest is Solasodine, a structurally related and

well-researched steroidal alkaloid.

Introduction to Solasodine
Solasodine is a steroidal alkaloid found in plants of the Solanaceae family, such as potatoes

and tomatoes.[1] It is the aglycone component of glycoalkaloids like solasonine and

solamargine.[1] Historically, solasodine has been a significant precursor in the synthesis of

steroidal drugs, including corticosteroids and contraceptives.[2][3][4] Early research has

unveiled a broad spectrum of pharmacological activities, positioning solasodine as a compound

of interest for further therapeutic development. These activities include anticancer, anti-

inflammatory, neuroprotective, antifungal, and immunomodulatory effects.[1][2][5]

Pharmacological Activities of Solasodine
Solasodine exhibits a diverse range of biological effects, as documented in numerous

preclinical studies. The primary pharmacological activities are summarized below.

Anticancer Activity
Solasodine has demonstrated significant cytotoxic effects against a variety of cancer cell lines.

[2][6] It can induce apoptosis and arrest the cell cycle in tumor cells, including those of breast
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cancer, colorectal cancer, and leukemia.[7][8]

Table 1: Cytotoxic Activity of Solasodine against Various Cancer Cell Lines

Cell Line Cancer Type IC50 Value Reference

HeLa Cervical Cancer 12.17 ± 3.3 µM [9]

PC-3 Prostate Cancer 25 mmol/L [8]

HT-29
Colorectal

Adenocarcinoma

43.8% inhibition at 2.5

µg/ml
[6]

MG-63 Osteosarcoma
20.9% inhibition at 2.5

µg/ml
[6]

Lung Carcinoma Lung Cancer 0.84 µg/mL [10]

Liver Carcinoma Liver Cancer 11.79 µg/mL [10]

Brain Carcinoma Brain Cancer 12.58 µg/mL [10]

Lymphoblastic

Leukemia
Leukemia 14.88 µg/mL [10]

Breast Carcinoma Breast Cancer 23.40 µg/mL [10]

Anti-inflammatory and Analgesic Effects
Early studies have shown that solasodine possesses anti-inflammatory properties. It has been

observed to reduce paw edema in rat models and suppress ear inflammation in mice.[2]

Additionally, solasodine has demonstrated analgesic effects in various experimental models,

such as the acetic acid-induced writhing test and the hot plate test in rodents.[2]

Neuroprotective and Neurogenic Effects
Solasodine has been reported to have protective effects on the nervous system. It can promote

neurogenesis both in vitro and in vivo.[5] Studies have shown that solasodine can induce the

differentiation of embryonic teratocarcinoma cells into cholinergic neurons.[9] Furthermore, it

has demonstrated anticonvulsant activity in rodent models of epilepsy.[3][11]
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Other Pharmacological Activities
Beyond the major activities listed above, early research has suggested a variety of other

potential therapeutic effects of solasodine, including:

Antifungal activity[2][5]

Cardiotonic effects[5]

Diuretic properties[5]

Immunomodulatory effects[2][5]

Antispermatogenetic and antiandrogenic properties[5]

Mechanism of Action
The diverse pharmacological effects of solasodine are attributed to its interaction with multiple

cellular targets and signaling pathways.

Anticancer Mechanisms
The anticancer activity of solasodine is multifaceted. In colorectal cancer cells, solasodine has

been shown to suppress the AKT/GSK-3β/β-catenin signaling pathway.[7] This leads to a

decrease in cell proliferation and motility.[7] Solasodine also induces apoptosis by increasing

the ratio of Bax to Bcl-2 and fueling the caspase-cascade reaction.[7]
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Solasodine's Proposed Anticancer Signaling Pathway
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Caption: Proposed anticancer signaling pathway of Solasodine.

Neuroprotective and Anticonvulsant Mechanisms
The neuroprotective effects of solasodine are partly attributed to its antioxidant activity, which

helps protect the brain against ischemia/reperfusion injury.[7] The anticonvulsant properties of
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solasodine are thought to involve the inhibition of excitatory sodium voltage channels, which

are responsible for neuronal excitation.[3][11]

Pharmacokinetics and Toxicity
Pharmacokinetics
A study in mice using a dried blood spot LC-MS/MS method revealed that solasodine has low

oral bioavailability, at only 1.28%.[12] The metabolic pathways for solasodine primarily involve

oxidation, dehydration, dehydrogenation, and sulfation, with 21 metabolites being characterized

(16 phase I and 5 phase II).[12]

Table 2: Acute Toxicity of Solasodine in Rats

Route of Administration LD50 Reference

Intraperitoneal 1500 mg/kg [2]

Oral 2000 mg/kg [2]

Toxicity
Solasodine is considered a poisonous alkaloid.[1] It has been shown to be teratogenic in

hamster fetuses at doses between 1200 to 1600 mg/kg.[1]

Experimental Protocols
Cytotoxicity Assay (MTT Assay)
The cytotoxic effects of solasodine on cancer cell lines are often evaluated using the MTT (3-

(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.
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MTT Assay Workflow

Seed cancer cells in a 96-well plate

Incubate for 24 hours

Treat with varying concentrations of Solasodine

Incubate for 24-48 hours

Add MTT solution

Incubate for 4 hours

Add solubilization solution (e.g., DMSO)

Measure absorbance at 570 nm

Calculate cell viability and IC50 value

Click to download full resolution via product page

Caption: A typical workflow for an MTT cytotoxicity assay.
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In Vivo Anti-inflammatory Model (Carrageenan-induced
Rat Paw Edema)
The anti-inflammatory activity of solasodine can be assessed using the carrageenan-induced

paw edema model in rats.

Animal Preparation: Male Wistar rats are typically used.

Drug Administration: Solasodine is administered orally or intraperitoneally at various doses. A

control group receives the vehicle, and a positive control group receives a standard anti-

inflammatory drug like indomethacin.

Induction of Inflammation: One hour after drug administration, 0.1 mL of 1% carrageenan

solution is injected into the sub-plantar region of the right hind paw of each rat.

Measurement of Edema: The paw volume is measured using a plethysmometer at 0, 1, 2, 3,

and 4 hours after the carrageenan injection.

Data Analysis: The percentage of inhibition of edema is calculated for each group relative to

the control group.

Conclusion
Early research into the pharmacology of solasodine has revealed a compound with a wide

array of biological activities and therapeutic potential. Its anticancer, anti-inflammatory, and

neuroprotective properties, supported by initial mechanistic studies, make it a compelling

candidate for further drug development. However, its low oral bioavailability and potential

toxicity are significant hurdles that need to be addressed in future research, possibly through

the development of novel drug delivery systems or synthetic derivatives with improved

pharmacokinetic and safety profiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/Solasodine
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2019-12-5-91
https://www.sciepub.com/portal/downloads?doi=10.12691/ajps-7-1-2&filename=ajps-7-1-2.epub
https://www.researchgate.net/publication/335035080_Solasodine_A_Perspective_on_their_roles_in_Health_and_Disease
https://journals.muhn.edu.cn/jad/article/html/20130202
https://jabonline.in/abstract.php?article_id=704&sts=2
https://pmc.ncbi.nlm.nih.gov/articles/PMC5666038/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5666038/
https://www.iomcworld.com/open-access/natural-and-synthetic-derivatives-of-the-steroidal-glycoalkaloids-of-solanum-genus-and-biological-activity-53110.html
https://www.apexbt.com/solasodine.html
https://www.benthamdirect.com/content/journals/npj/10.2174/2210315506666161115163729
https://www.semanticscholar.org/paper/Pharmacological-Aspects-of-Solasodine-Found-in-and-Tyagi-Verma/5ad88ecce3f7dd66dc4b2ce6fd8645ba76864457
https://www.semanticscholar.org/paper/Pharmacological-Aspects-of-Solasodine-Found-in-and-Tyagi-Verma/5ad88ecce3f7dd66dc4b2ce6fd8645ba76864457
https://pubmed.ncbi.nlm.nih.gov/34979491/
https://pubmed.ncbi.nlm.nih.gov/34979491/
https://pubmed.ncbi.nlm.nih.gov/34979491/
https://www.benchchem.com/product/b12102565#early-research-on-the-pharmacology-of-solasurine
https://www.benchchem.com/product/b12102565#early-research-on-the-pharmacology-of-solasurine
https://www.benchchem.com/product/b12102565#early-research-on-the-pharmacology-of-solasurine
https://www.benchchem.com/product/b12102565#early-research-on-the-pharmacology-of-solasurine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12102565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b12102565?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12102565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

